2-Chloro-N-[2-(2,2-dimethyl-3H-1-benzofuran-7-yl)ethyl]acetamide

• IUPAC Name: 2-chloro-N-[2-(2,2-dimethyl-3H-1-benzofuran-7-yl)ethyl]acetamide
• InChI: InChI=1S/C14H18ClNO2/c1-14(2)8-11-5-3-4-10(13(11)18-14)6-7-16-12(17)9-15/h3-5H,6-9H2,1-2H3,(H,16,17)
• InChI Key: PAVAUJLDDONKEK-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(O1)C(=CC=C2)CCNC(=O)CCl)C
• Molecular Formula: C14H18ClNO2
• Molecular Weight: 267.75 g/mol

Description

2-Chloro-N-[2-(2,2-dimethyl-3H-1-benzofuran-7-yl)ethyl]acetamide is a chemical compound that is commonly used in scientific research. It is a member of the benzofuran family of compounds and is known for its unique biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of 2-Chloro-N-[2-(2,2-dimethyl-3H-1-benzofuran-7-yl)ethyl]acetamide is not well-understood. However, it is thought to act as a modulator of ion channels in the brain. Specifically, it has been shown to affect the function of the GABA(A) receptor, which is involved in the regulation of anxiety and sleep.
Biochemical and Physiological Effects:
2-Chloro-N-[2-(2,2-dimethyl-3H-1-benzofuran-7-yl)ethyl]acetamide has been shown to have a number of biochemical and physiological effects. For example, it has been shown to have anxiolytic and sedative effects in animal models. It has also been shown to reduce the proliferation of cancer cells in vitro.

Advantages and Limitations for Lab Experiments

One advantage of using 2-Chloro-N-[2-(2,2-dimethyl-3H-1-benzofuran-7-yl)ethyl]acetamide in lab experiments is that it is a well-established tool compound with a known synthesis method. This makes it easy to obtain and use in experiments. However, one limitation is that its mechanism of action is not well-understood, which can make it difficult to interpret experimental results.

Future Directions

There are a number of future directions for research on 2-Chloro-N-[2-(2,2-dimethyl-3H-1-benzofuran-7-yl)ethyl]acetamide. One direction is to further investigate its mechanism of action, particularly with respect to its effects on the GABA(A) receptor. Another direction is to explore its potential use as a therapeutic agent for anxiety and sleep disorders. Additionally, it may be useful to investigate its effects on other ion channels in the brain and its potential as an anticancer agent.

Synthesis Methods

The synthesis of 2-Chloro-N-[2-(2,2-dimethyl-3H-1-benzofuran-7-yl)ethyl]acetamide involves the reaction of 2,2-dimethyl-3H-1-benzofuran-7-ylamine with chloroacetyl chloride in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography. This synthesis method has been well-established in the literature and is commonly used by researchers.

Scientific Research Applications

2-Chloro-N-[2-(2,2-dimethyl-3H-1-benzofuran-7-yl)ethyl]acetamide has a wide range of scientific research applications. It has been used as a tool compound to study the role of benzofuran derivatives in various biological processes. For example, it has been used to investigate the effect of benzofuran derivatives on the proliferation of cancer cells. It has also been used to study the effect of these compounds on the function of ion channels in the brain.